Cas no 139456-45-4 (Benzoyl chloride, 3,5-dicyano- (9CI))

• Product Name: Benzoyl chloride, 3,5-dicyano- (9CI)
• CAS No: 139456-45-4
• MF: C₉H₃ClN₂O
• MW: 190.585920572281
• CID: 902802
• PubChem ID: 21942627
• Update Time: 2025-04-19

Benzoyl chloride, 3,5-dicyano- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3,5-dicyano- (9CI)
• 3,5-dicyanobenzoyl chloride
• DB-286004
• Benzoyl chloride, 3,5-dicyano-
• SCHEMBL5222486
• 139456-45-4
• DTXSID90620514

• Inchi： 1S/C9H3ClN2O/c10-9(13)8-2-6(4-11)1-7(3-8)5-12/h1-3H
• InChI Key： KDRWZYOZUFVWEO-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C#N)C=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 189.99349
• Monoisotopic Mass: 189.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65